Cas no 847389-08-6 (1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847389-08-6
• MF: C₁₈H₁₆Cl₂FN₃S
• MW: 396.309144020081
• CID: 6020852
• PubChem ID: 7111264
• Update Time: 2025-05-20

1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea
• 1-(3,4-dichlorophenyl)-3-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)thiourea
• Thiourea, N-(3,4-dichlorophenyl)-N'-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-
• 1-(3,4-dichlorophenyl)-3-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]thiourea
• AKOS024593685
• F0658-0066
• AB00671254-01
• 847389-08-6

• Inchi： 1S/C18H16Cl2FN3S/c1-10-13(14-8-11(21)2-5-17(14)23-10)6-7-22-18(25)24-12-3-4-15(19)16(20)9-12/h2-5,8-9,23H,6-7H2,1H3,(H2,22,24,25)
• InChI Key： QSIXMYMIZXRSDM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NCCC1C2=C(NC=1C)C=CC(F)=C2)=S

Computed Properties

• Exact Mass: 395.0426022g/mol
• Monoisotopic Mass: 395.0426022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 554.1±60.0 °C(Predicted)
• pka: 11.42±0.70(Predicted)

Additional information on 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea

Introduction to 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea (CAS No. 847389-08-6)

1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea, with the CAS number 847389-08-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiourea moiety, a dichlorophenyl group, and a substituted indole ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiourea functional group in 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable scaffold in the design of bioactive molecules. The dichlorophenyl substituent adds lipophilicity and can influence the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME). The 5-fluoro-2-methylindole moiety is particularly interesting due to its presence in various natural products and synthetic compounds with diverse biological activities.

Recent studies have explored the potential of 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea has also been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that this compound could be a promising lead for the development of novel anticancer drugs.

The pharmacological profile of 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea has also been studied in animal models. In vivo experiments have shown that it can effectively reduce inflammation and tumor growth without significant toxicity. These results are encouraging and warrant further investigation in clinical trials to evaluate its safety and efficacy in human subjects.

Beyond its therapeutic applications, 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea has also been studied for its potential use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for understanding protein function and interactions. For example, it has been used to investigate the role of certain enzymes in cellular signaling pathways and to identify novel targets for drug discovery.

In conclusion, 1-(3,4-dichlorophenyl)-3-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethylthiourea (CAS No. 847389-08-6) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an intriguing candidate for further development as a therapeutic agent or chemical probe. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of chemical biology.